Azetidin-3-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone

• IUPAC Name: azetidin-3-yl-[3-(trifluoromethyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C9H13F3N2O/c10-9(11,12)7-1-2-14(5-7)8(15)6-3-13-4-6/h6-7,13H,1-5H2
• InChI Key: GUBGQTXQJZLBIF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C(F)(F)F)C(=O)C2CNC2
• Molecular Formula: C9H13F3N2O
• Molecular Weight: 222.21 g/mol
• CAS No.: 1870830-76-4

Description

Azetidin-3-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C9H13F3N2O and its molecular weight is 222.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

Azetidin-3-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone and its analogues have been explored in various synthetic and medicinal chemistry contexts. For example, studies have focused on the synthesis of new pyrimidine-azetidinone analogues with potential antioxidant, antimicrobial, and antitubercular activities. These compounds were synthesized from condensation reactions followed by chloroacetylation, demonstrating a method to derive azetidinone analogues with specific biological activities (Chandrashekaraiah et al., 2014). Another study on the metabolism, excretion, and pharmacokinetics of a closely related compound, a dipeptidyl peptidase IV inhibitor, in rats, dogs, and humans, highlights the drug's potential in treating type 2 diabetes, elucidating its elimination pathways and suggesting its elimination by both metabolism and renal clearance (Sharma et al., 2012).

Organocatalysis

In the field of organocatalysis, azetidin-3-yl compounds have been utilized as catalysts in synthetic organic chemistry. For example, aziridin-2-yl methanols, structurally similar to azetidin-3-yl compounds, have been synthesized and tested as organocatalysts in Diels–Alder reactions and Friedel–Crafts alkylations, demonstrating moderate to good enantioselectivities (Bonini et al., 2006). This application underscores the versatility of azetidin-3-yl derivatives in facilitating stereoselective synthetic transformations.

Antimicrobial and Antituberculosis Activities

The antimicrobial and antituberculosis activities of azetidin-3-yl compounds have been a focus of research, with studies showing these compounds exhibit significant activity against various bacterial and fungal strains. The synthesis of organotin(IV) complexes of azetidin-3-yl derived semicarbazones and thiosemicarbazones demonstrated potent in vitro antimicrobial activities, suggesting potential as drug candidates (Singh et al., 2016).

Asymmetric Synthesis and Enantioselective Catalysis

Azetidin-3-yl derivatives have also been employed in asymmetric synthesis and enantioselective catalysis. The preparation and evaluation of enantiopure azetidin-2-yl(diphenyl)methanol derivatives for catalytic asymmetric addition of organozinc reagents to aldehydes achieved high enantioselectivities, demonstrating the potential of four-membered heterocycle-based backbones in catalytic asymmetric induction reactions (Wang et al., 2008).

Mechanism of Action

Target of action

Azetidines and pyrrolidines are classes of compounds that are often used in drug discovery due to their ability to interact with a variety of biological targets. They can bind to multiple receptors, which can be beneficial in the development of new therapeutic agents .

Mode of action

The mode of action of a specific compound depends on its structure and the target it interacts with. Generally, azetidines and pyrrolidines can interact with their targets through various types of chemical bonds and interactions, leading to changes in the target’s function .

Biochemical pathways

The affected pathways would depend on the specific targets of the compound. Azetidines and pyrrolidines have been found in many important synthetic drug molecules, indicating that they can influence a wide range of biochemical pathways .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) properties of a compound depend on its chemical structure. For instance, the presence of the azetidine or pyrrolidine ring can influence the compound’s pharmacokinetic profile .

Result of action

The molecular and cellular effects of the compound’s action would depend on the specific targets it interacts with and the biochemical pathways it affects. These effects could range from changes in cellular signaling to alterations in physiological responses .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound. For instance, the stability of azetidines and pyrrolidines can be affected by the pH of the environment .

Biochemical Analysis

Biochemical Properties

Azetidin-3-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, the compound has been shown to interact with specific enzymes involved in metabolic pathways, potentially inhibiting or activating their function. These interactions are crucial for understanding the compound’s role in cellular processes and its potential therapeutic applications .

Cellular Effects

The effects of this compound on different cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that it can alter the expression of certain genes, leading to changes in protein synthesis and cellular behavior. Additionally, it affects metabolic pathways, thereby influencing the overall metabolic flux within cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can bind to enzymes, either inhibiting or activating their function, which in turn affects various biochemical pathways. The compound’s ability to modulate gene expression is also noteworthy, as it can lead to significant changes in cellular function and behavior .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that while the compound remains stable under certain conditions, it can degrade over time, leading to a decrease in its efficacy. Long-term exposure to the compound has also been associated with changes in cellular behavior and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, while higher doses can lead to toxic or adverse effects. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm. Understanding these dosage effects is crucial for developing safe and effective therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing metabolic flux and metabolite levels. These interactions are essential for understanding the compound’s role in cellular metabolism and its potential therapeutic applications .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound interacts with specific transporters and binding proteins, which facilitate its movement across cellular membranes and its accumulation in specific tissues. These interactions are crucial for understanding the compound’s pharmacokinetics and its potential therapeutic applications .

Subcellular Localization

The subcellular localization of this compound is an important factor that influences its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. Understanding its subcellular localization is essential for elucidating its mechanism of action and its potential therapeutic applications .